4-Mercaptophenol
4-Mercaptophenol
The density function theory calculations were performed to infer the IR and Raman spectra for 4-mercaptophenol molecule.
Brand Name:
Vulcanchem
CAS No.:
637-89-8
VCID:
VC21196597
InChI:
InChI=1S/C6H6OS/c7-5-1-3-6(8)4-2-5/h1-4,7-8H
SMILES:
C1=CC(=CC=C1O)S
Molecular Formula:
C6H6OS
Molecular Weight:
126.18 g/mol
4-Mercaptophenol
CAS No.: 637-89-8
Cat. No.: VC21196597
Molecular Formula: C6H6OS
Molecular Weight: 126.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The density function theory calculations were performed to infer the IR and Raman spectra for 4-mercaptophenol molecule. |
|---|---|
| CAS No. | 637-89-8 |
| Molecular Formula | C6H6OS |
| Molecular Weight | 126.18 g/mol |
| IUPAC Name | 4-sulfanylphenol |
| Standard InChI | InChI=1S/C6H6OS/c7-5-1-3-6(8)4-2-5/h1-4,7-8H |
| Standard InChI Key | BXAVKNRWVKUTLY-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1O)S |
| Canonical SMILES | C1=CC(=CC=C1O)S |
| Melting Point | 29.5 °C |
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